Cas no 711082-67-6 (endo-7-tert-butoxycarbonyl-7-azabicyclo[2.2.1]heptane-2-carboxylic acid)

• Product Name: endo-7-tert-butoxycarbonyl-7-azabicyclo[2.2.1]heptane-2-carboxylic acid
• CAS No: 711082-67-6
• MF: C₁₂H₁₉NO₄
• MW: 241.28356385231
• MDL: MFCD12198741
• CID: 546031
• PubChem ID: 86325805
• Update Time: 2025-11-02

endo-7-tert-butoxycarbonyl-7-azabicyclo[2.2.1]heptane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-Azabicyclo[2.2.1]heptane-2,7-dicarboxylic acid, 7-(1,1-dimethylethyl)ester, (1R,2R,4S)-rel-
• 7-Boc-7-azabicyclo[2.2.1]heptane-2-carboxylic acid
• 7-(tert-Butoxycarbonyl)-7-azabicyclo[2.2.1]heptane-2-carboxylic acid
• 7-[(tert-butoxy)carbonyl]-7-azabicyclo[2.2.1]heptane-2-carboxylic acid
• (1S,2S,4R)-7-(tert-Butoxycarbonyl)-7-azabicyclo[2.2.1]heptane-2-carboxylic acid
• 7-[(2-methylpropan-2-yl)oxycarbonyl]-7-azabicyclo[2.2.1]heptane-2-carboxylic acid
• rel-(7-Boc-7-azabicyclo[2.2.1]heptane-2-carboxylic acid)
• rel-((1R,2S,4S)-7-(tert-Butox
• endo-7-tert-butoxycarbonyl-7-azabicyclo[2.2.1]heptane-2-carboxylic acid
• 711082-67-6
• (1R,2R,4S)-7-(tert-Butoxycarbonyl)-7-azabicyclo[2.2.1]heptane-2-carboxylic acid
• RAC-(1R,2R,4S)-7-[(TERT-BUTOXY)CARBONYL]-7-AZABICYCLO[2.2.1]HEPTANE-2-CARBOXYLIC ACID
• (1R,2R,4S)-7-(tert-Butoxycarbonyl)-7-azabicyclo[2.2.1]heptane-2-carboxylicacid
• MFCD11975927
• (1R,2R,4S)-7-[(2-methylpropan-2-yl)oxycarbonyl]-7-azabicyclo[2.2.1]heptane-2-carboxylic acid
• endo-7-(tert-Butoxycarbonyl)-7-azabicyclo[2.2.1]heptane-2-carboxylic acid
• P12391
• 2R-7-Aza-bicyclo[2.2.1]heptane-2,7-dicarboxylic acid 7-tert-butyl ester
• AKOS027338642
• (1R,2R,4S)-7-[(tert-Butoxy)carbonyl]-7-azabicyclo[2.2.1]heptane-2-carboxylic acid
• 918411-43-5
• AS-33926
• 7-Boc-7-azabicyclo[2.2.1]heptane-2-carboxylic acid, AldrichCPR
• (1R,2R,4S)-7-tert-butoxycarbonyl-7-azabicyclo[2.2.1]heptane-2-carboxylic acid
• (1R, 2R,4S)-rel-7-BOC-7-Azabicyclo[2.2.1]heptane-2-carboxylic acid
• CS-0058930
• (1R,2R,4S)-7-Boc-7-azabicyclo[2.2.1]heptane-2-carboxylic Acid
• endo-7-Boc-7-azabicyclo[2.2.1]heptane-2-carboxylic Acid

• MDL： MFCD12198741
• Inchi： 1S/C12H19NO4/c1-12(2,3)17-11(16)13-7-4-5-9(13)8(6-7)10(14)15/h7-9H,4-6H2,1-3H3,(H,14,15)/t7-,8+,9+/m0/s1
• InChI Key： XRDRXGVDCVQVPV-DJLDLDEBSA-N
• SMILES： O(C(C)(C)C)C(N1[C@H]2CC[C@@H]1[C@H](C(=O)O)C2)=O

Computed Properties

• Exact Mass: 241.13140809 g/mol
• Monoisotopic Mass: 241.13140809 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 66.8
• Molecular Weight: 241.28

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on endo-7-tert-butoxycarbonyl-7-azabicyclo[2.2.1]heptane-2-carboxylic acid

Comprehensive Overview of endo-7-tert-butoxycarbonyl-7-azabicyclo[2.2.1]heptane-2-carboxylic acid (CAS No. 711082-67-6)

endo-7-tert-butoxycarbonyl-7-azabicyclo[2.2.1]heptane-2-carboxylic acid (CAS No. 711082-67-6) is a specialized bicyclic compound that has garnered significant attention in the fields of medicinal chemistry and organic synthesis. This compound, often abbreviated as endo-7-Boc-7-azabicyclo[2.2.1]heptane-2-carboxylic acid, features a unique structural framework that makes it a valuable intermediate in the synthesis of pharmaceuticals and bioactive molecules. Its bicyclo[2.2.1]heptane core, combined with the tert-butoxycarbonyl (Boc) protecting group, offers versatility in synthetic applications, particularly in peptide chemistry and drug discovery.

The chemical properties of endo-7-tert-butoxycarbonyl-7-azabicyclo[2.2.1]heptane-2-carboxylic acid are characterized by its stability under standard conditions, making it suitable for various synthetic transformations. The presence of the carboxylic acid functionality allows for further derivatization, such as amide bond formation, which is crucial in the development of peptidomimetics and small-molecule inhibitors. Researchers often utilize this compound as a building block in the design of novel therapeutic agents, leveraging its rigid bicyclic structure to enhance binding affinity and selectivity.

In recent years, the demand for endo-7-Boc-7-azabicyclo[2.2.1]heptane-2-carboxylic acid has surged due to its applications in drug discovery and bioconjugation. The compound's ability to serve as a scaffold for bioactive molecules aligns with the growing interest in targeted therapies and personalized medicine. Additionally, its compatibility with solid-phase peptide synthesis (SPPS) has made it a preferred choice for researchers working on peptide-based therapeutics, a field that has seen exponential growth due to advancements in biotechnology and AI-driven drug design.

From a market perspective, endo-7-tert-butoxycarbonyl-7-azabicyclo[2.2.1]heptane-2-carboxylic acid is available through specialized chemical suppliers, often in high purity grades suitable for research and industrial applications. The compound's CAS No. 711082-67-6 serves as a unique identifier, ensuring accurate sourcing and regulatory compliance. As the pharmaceutical industry continues to explore new avenues for drug development, the relevance of this compound is expected to grow, particularly in the synthesis of protease inhibitors and GPCR-targeted molecules.

One of the most frequently asked questions about endo-7-Boc-7-azabicyclo[2.2.1]heptane-2-carboxylic acid revolves around its synthetic utility. Researchers often inquire about optimal conditions for deprotecting the Boc group or introducing additional functional groups. The compound's compatibility with a wide range of reagents and solvents makes it a flexible tool in organic synthesis. Moreover, its role in structure-activity relationship (SAR) studies highlights its importance in optimizing drug candidates for improved efficacy and reduced side effects.

In conclusion, endo-7-tert-butoxycarbonyl-7-azabicyclo[2.2.1]heptane-2-carboxylic acid (CAS No. 711082-67-6) is a pivotal compound in modern chemical research. Its unique structure, combined with its broad applicability in medicinal chemistry and peptide synthesis, ensures its continued relevance in scientific advancements. As the demand for innovative therapeutics grows, this compound will undoubtedly remain a cornerstone in the toolkit of chemists and pharmacologists worldwide.